Cas no 898464-70-5 (N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide)

• Product Name: N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide
• CAS No: 898464-70-5
• MF: C₁₉H₁₉BrN₂O₃S
• MW: 435.334762811661
• CID: 5485990
• Update Time: 2025-10-22

N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• KERJEBOLYWNFOX-UHFFFAOYSA-N
• N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide

• Inchi： 1S/C19H19BrN2O3S/c1-12-9-15(20)5-6-17(12)21-26(24,25)16-10-13-3-2-8-22-18(23)7-4-14(11-16)19(13)22/h5-6,9-11,21H,2-4,7-8H2,1H3
• InChI Key： KERJEBOLYWNFOX-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])N([H])S(C1C([H])=C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)(=O)=O

Additional information on N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide

Comprehensive Guide to N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide (CAS No. 898464-70-5)

N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide (CAS No. 898464-70-5) is a complex organic compound with significant potential in pharmaceutical and chemical research. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its unique tricyclic structure, which may offer novel mechanisms of action in drug development.

The molecular formula of this compound reflects its intricate architecture, featuring a tricyclic core with a sulfonamide functional group. This structural combination is relatively rare in medicinal chemistry, making CAS 898464-70-5 a subject of growing interest among chemists and pharmacologists. Recent studies have focused on its potential as a protein-protein interaction inhibitor, a hot topic in current drug discovery efforts targeting previously "undruggable" biological targets.

In terms of physical properties, N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide typically appears as a white to off-white crystalline powder under standard conditions. Its solubility profile shows moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water. These characteristics are crucial for researchers planning biological assays or formulation studies.

The synthetic route to CAS 898464-70-5 involves multiple steps of organic synthesis, typically starting from commercially available precursors. Key steps often include cyclization reactions to form the tricyclic core, followed by sulfonylation to introduce the critical sulfonamide moiety. The 4-bromo-2-methylaniline component is usually introduced in later stages of the synthesis. Recent advances in flow chemistry and catalytic methods have improved the efficiency of producing such complex molecules.

Potential applications of N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide are being explored in several areas of medicinal chemistry. Preliminary studies suggest possible activity against certain enzyme targets involved in inflammatory pathways. The compound's structural novelty makes it a valuable scaffold for developing new small molecule therapeutics, particularly in areas where conventional drug design approaches have failed.

From a drug discovery perspective, the tricyclic sulfonamide structure presents interesting opportunities for structure-activity relationship (SAR) studies. Medicinal chemists can modify various positions on the molecule to optimize pharmacokinetic properties and target selectivity. The presence of the bromine atom offers a convenient handle for further chemical modifications through cross-coupling reactions, a feature highly valued in modern fragment-based drug design.

Quality control of CAS 898464-70-5 typically involves high-performance liquid chromatography (HPLC) for purity assessment, along with mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy for structural confirmation. The compound's stability under various storage conditions is an important consideration for research laboratories, with recommended storage at -20°C in anhydrous conditions for long-term preservation.

In the context of current pharmaceutical research trends, compounds like N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide are gaining attention for their potential in addressing drug resistance issues. The unique three-dimensional structure may allow interaction with biological targets in ways that circumvent existing resistance mechanisms, a critical need in antibiotic development and cancer therapy.

The commercial availability of CAS 898464-70-5 is currently limited to specialized chemical suppliers focusing on research compounds. Pricing and availability fluctuate based on demand from academic and industrial research programs. Some suppliers offer custom scale-up synthesis services for researchers requiring larger quantities for advanced studies.

Safety considerations for handling N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited for this specific molecule, general precautions include using personal protective equipment and working in well-ventilated areas. Researchers are advised to consult material safety data sheets for the most current handling information.

Future research directions for CAS 898464-70-5 may include more detailed biological screening against various disease targets, as well as exploration of its chemical space through analog synthesis. The compound's potential as a chemical probe for studying biological systems is another area of interest. With growing emphasis on computational drug design, this molecule may serve as an interesting case study for molecular docking and virtual screening approaches.

For researchers searching information about tricyclic sulfonamides or complex heterocyclic compounds, N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide represents an intriguing example of modern medicinal chemistry. Its study contributes to the broader understanding of how molecular complexity can be harnessed for therapeutic innovation, addressing some of the most challenging questions in contemporary drug discovery.